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Compound of Interest

Compound Name: 2-Methylisonicotinic acid

Cat. No.: B1303123

2-Methylisonicotinic Acid: Physicochemical
Properties

2-Methylisonicotinic acid, also known as 2-methyl-4-pyridinecarboxylic acid, is a heterocyclic
compound that serves as a valuable building block in the synthesis of pharmaceuticals,
agrochemicals, and dyes.[1][2] Its molecular structure, incorporating a carboxylic acid group
and a methyl group on a pyridine ring, provides multiple sites for chemical modification,
rendering it a versatile intermediate in organic synthesis.[1][2]

Below is a summary of the key physicochemical properties of 2-methylisonicotinic acid.

Property Value
Molecular Formula C7H7NO2
Molecular Weight 137.14 g/mol
CAS Number 4021-11-8

2-Methyl-4-pyridinecarboxylic acid, 4-Carboxy-
Synonyms o
2-methylpyridine

This table summarizes the molecular formula and weight of 2-Methylisonicotinic acid.[2][3][4]
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While this document provides the core physicochemical data for 2-methylisonicotinic acid, a
comprehensive technical guide would necessitate the inclusion of detailed experimental
protocols and pathway visualizations. The generation of such content requires specific
experimental contexts and objectives which are beyond the scope of this initial summary. For
researchers and drug development professionals, further investigation into specific synthetic
routes, reaction kinetics, and biological screening assays would be the logical next steps for a
complete assessment of this compound's potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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